6-ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 6-ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C19H15F3O3/c1-3-11-9-13-15(10-14(11)24-2)25-18(19(20,21)22)16(17(13)23)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key: WSAPGCDMHGQRIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OC)OC(=C(C2=O)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C19H15F3O3
• DSSTOX Substance ID: DTXSID80353425
• Molecular Weight: 348.3 g/mol
• CAS No.: 105258-08-0

Description

6-Ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one is a synthetic chromenone derivative characterized by a benzopyran-4-one core with distinct substituents:

• Position 2: Trifluoromethyl (-CF₃) group, imparting electronegativity and metabolic stability.
• Position 6: Ethyl (-CH₂CH₃) group, influencing hydrophobicity.
• Position 7: Methoxy (-OCH₃), enhancing electron density and modulating solubility.

This compound is of interest in medicinal chemistry due to the trifluoromethyl group’s role in enhancing bioavailability and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one typically involves multi-step organic reactions. One common approach is the Knoevenagel condensation, where a suitable aldehyde or ketone is reacted with a phenyl-substituted malonic acid derivative in the presence of a base catalyst. Subsequent cyclization and further functional group modifications lead to the formation of the target compound.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve continuous flow chemistry to enhance efficiency and scalability. Advanced techniques such as microwave-assisted synthesis and high-throughput screening of reaction conditions can be employed to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: The presence of the phenyl group allows for electrophilic aromatic substitution reactions, leading to the formation of hydroxylated or halogenated derivatives.

• Reduction: Reduction of the chromen-4-one core can yield dihydrochromen-4-one derivatives.

• Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, introducing different functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include chromium(VI) oxide and potassium permanganate.

• Reduction: Lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

• Substitution: Nucleophiles such as amines and alcohols, along with suitable catalysts, facilitate substitution reactions.

Major Products Formed:

• Hydroxylated Derivatives: Resulting from oxidation reactions.

• Dihydrochromen-4-one Derivatives: Resulting from reduction reactions.

• Substituted Derivatives: Resulting from nucleophilic substitution reactions.

Scientific Research Applications

Chemistry: In chemistry, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Its structural features make it suitable for use in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The biological activity of 6-ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one has been explored in various studies. It exhibits potential as an antiviral, anti-inflammatory, and anticancer agent. Its ability to interact with biological targets makes it a candidate for drug development.

Medicine: In the medical field, this compound has shown promise in preclinical studies for its therapeutic potential. Its derivatives may be developed into drugs for treating various diseases, including cancer and infectious diseases.

Industry: In the industrial sector, this compound can be used as a building block for the synthesis of dyes, pigments, and other specialty chemicals. Its unique chemical properties make it valuable for creating new materials with specific functionalities.

Mechanism of Action

The mechanism by which 6-ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one exerts its effects involves interactions with molecular targets and pathways. The trifluoromethyl group enhances the compound's binding affinity to biological targets, while the phenyl and methoxy groups contribute to its overall biological activity. The exact molecular pathways and targets depend on the specific application and derivatives of the compound.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The following table highlights key structural differences and their implications:

Compound Name	Substituents (Positions)	Key Properties/Effects	Reference
Target Compound	2-CF₃, 3-Ph, 6-Et, 7-OCH₃	High metabolic stability; moderate solubility due to methoxy.
6-Ethyl-7-methoxy-2-methyl-3-phenoxychromen-4-one	2-CH₃, 3-OPh, 6-Et, 7-OCH₃	Reduced electronegativity at C2; phenoxy linker may increase flexibility.
6-Ethyl-3-(4-ethylphenoxy)-7-hydroxy-2-CF₃-chromen-4-one	2-CF₃, 3-O(4-EtPh), 6-Et, 7-OH	Hydroxy at C7 enhances polarity; 4-ethylphenoxy may alter steric interactions.
6-Ethyl-3-(4-fluorophenyl)-7-hydroxy-2-CF₃-chromen-4-one	2-CF₃, 3-4-FPh, 6-Et, 7-OH	Fluorine at C3-Ph improves electronegativity; hydroxy reduces lipophilicity.
6-Ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methyl-chromen-4-one	2-CH₃, 3-O(4-FPh), 6-Et, 7-OH	Methyl at C2 lowers stability; 4-fluorophenoxy may enhance binding specificity.
6-Chloro-3-(isoxazolylmethoxy)-2-CF₃-chromen-4-one (e.g., 3k, 3l, 3m)	2-CF₃, 3-O(isoxazolyl), 6-Cl, variable substituents	Chloro and isoxazole groups improve α-amylase inhibition (IC₅₀ ~12–15 μM).

Structural and Crystallographic Analysis

• Analogs like 3k () may serve as models for predicting bond angles and packing efficiency .

Biological Activity

6-Ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one, also known by its CAS number 105258-08-0, is a synthetic compound that belongs to the class of chromenones. This compound has garnered attention for its potential biological activities, particularly in the fields of neuroprotection and antimicrobial properties. This article reviews the current understanding of its biological activity, synthesizing findings from diverse studies.

The chemical structure of 6-ethyl-7-methoxy-3-phenyl-2-(trifluoromethyl)-4H-chromen-4-one includes:

• Molecular Formula : C₁₄H₁₃F₃O₂
• Molecular Weight : 288.25 g/mol
• CAS Number : 105258-08-0

Neuroprotective Effects

Recent studies have highlighted the neuroprotective potential of halogenated coumarin derivatives, including the compound . A notable study evaluated its inhibitory activity against monoamine oxidases (MAOs), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). The results indicated that certain derivatives exhibited significant inhibition of MAO-B with an IC50 value of approximately 0.51 μM, suggesting a strong potential for neuroprotective applications .

Table 1: Inhibitory Activities Against Key Enzymes

Compound	MAO-A Residual Activity (%)	MAO-B Residual Activity (%)	AChE Residual Activity (%)	BChE Residual Activity (%)	IC50 (μM) MAO-B
CC1	94.8 ± 1.8	10.4 ± 4.4	86.0 ± 3.6	66.1 ± 1.5	0.69 ± 0.09
CC2	76.6 ± 1.8	19.8 ± 5.9	69.4 ± 3.6	43.9 ± 3.7	0.51 ± 0.29

These findings suggest that the compound could be explored further for its potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's, where MAO-B inhibition is beneficial.

Case Studies

• Neuroprotection : One study focused on the protective effects of halogenated coumarins against oxidative stress in Vero cells (African green monkey kidney epithelial cells). The results showed that these compounds could scavenge reactive oxygen species (ROS) and mitigate H₂O₂-induced cellular damage, indicating their potential as neuroprotective agents .
• Antimicrobial Efficacy : Another investigation assessed various coumarin derivatives against Candida albicans and other pathogenic bacteria, reporting significant inhibition percentages for certain compounds, which could be extrapolated to predict similar effects for the target compound due to structural similarities .